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Compound of Interest

Compound Name: 2-Cyclopentyl-2-propanol

CAS No.: 1462-06-2

Cat. No.: B072893

Get Quote

An In-depth Technical Guide on the Physical Properties of 2-Cyclopentyl-2-propanol

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 2-Cyclopentyl-2-propanol, tailored for researchers, scientists, and professionals

in drug development. The document summarizes key quantitative data, outlines detailed

experimental protocols for property determination, and visualizes relevant chemical processes

and workflows.

Core Physical and Chemical Properties
2-Cyclopentyl-2-propanol is a tertiary alcohol with a molecular formula of C₈H₁₆O.[1] Its

structure consists of a cyclopentyl ring and a hydroxyl-bearing tertiary carbon atom, which also

holds two methyl groups.[1] This structure dictates its physical characteristics and chemical

reactivity. At room temperature, it exists as a liquid.[1]

Quantitative Data Summary
The known physical properties of 2-Cyclopentyl-2-propanol are summarized in the table

below. The data has been compiled from various chemical databases and critically evaluated

sources.
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Property Value Conditions / Notes Source(s)

Molecular Formula C₈H₁₆O [1][2][3][4]

Molecular Weight 128.22 g/mol

Also reported as

128.215 g/mol and

128.21 g/mol .

[1][2][5][6]

CAS Registry Number 1462-06-2
A unique identifier for

the compound.
[1][2]

Physical State Liquid At room temperature. [1]

Density 0.9128 g/cm³
At standard

conditions.
[1][7]

Boiling Point 77-78 °C
At reduced pressure

of 13 Torr.
[1][7]

Predicted pKa 15.40 ± 0.29
Calculated value,

indicative of its acidity.
[1][6]

Solubility Miscible with water

Alcohols with small

hydrocarbon parts are

generally miscible with

water due to hydrogen

bonding.

[8][9]

The National Institute of Standards and Technology (NIST) provides extensive, critically

evaluated thermophysical property data for 2-Cyclopentyl-2-propanol over a range of

temperatures and pressures, including liquid and gas densities, viscosity, and thermal

conductivity.[5]

Synthesis and Characterization Workflows
Understanding the synthesis and characterization of 2-Cyclopentyl-2-propanol is crucial for

its application in research and development.

Synthesis of 2-Cyclopentyl-2-propanol
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A common method for synthesizing tertiary alcohols like 2-Cyclopentyl-2-propanol is through

the reaction of a Grignard reagent with a ketone.[10][11] In this case, cyclopentylmagnesium

bromide is reacted with acetone. The workflow involves the initial formation of the Grignard

reagent from chlorocyclopentane, followed by the reaction with acetone and subsequent acidic

workup to yield the final product.[10][11]

Synthesis of 2-Cyclopentyl-2-propanol

Step 1: Grignard Reagent Formation

Step 2: Reaction with Ketone

Step 3: Acidic Workup

Chlorocyclopentane

Cyclopentylmagnesium Bromide
(Grignard Reagent)

Magnesium (Mg) Dry Ether (Solvent)

Alkoxide Intermediate

Acetone

2-Cyclopentyl-2-propanol
(Final Product)

H3O+ (e.g., aq. HCl)

Click to download full resolution via product page

A flowchart illustrating the Grignard synthesis of 2-Cyclopentyl-2-propanol.

General Characterization Workflow
The identity and purity of synthesized 2-Cyclopentyl-2-propanol are confirmed through a

combination of physical property measurements and spectroscopic analysis. Chemical tests

can further classify it as a tertiary alcohol.
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Characterization Workflow for 2-Cyclopentyl-2-propanol

Physical Property Analysis Spectroscopic Identification Chemical Classification

Synthesized Sample
(2-Cyclopentyl-2-propanol)

Boiling Point
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Density
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NMR Spectroscopy
(¹H, ¹³C) IR Spectroscopy Mass Spectrometry Lucas Test Chromic Acid Test

StructConfirm

Structural Confirmation Structural Confirmation Structural Confirmation

TypeConfirm

Tertiary Alcohol
Confirmation

Tertiary Alcohol
Confirmation

Click to download full resolution via product page

A general workflow for the characterization of 2-Cyclopentyl-2-propanol.

Experimental Protocols
The following sections detail the methodologies for determining the key physical and chemical

properties of 2-Cyclopentyl-2-propanol.

Determination of Boiling Point (Reduced Pressure)
Given that many organic compounds decompose at their atmospheric boiling points, distillation

under reduced pressure is a common method for purification and boiling point determination.

Apparatus: A short-path distillation apparatus equipped with a vacuum pump, a manometer

to measure pressure, a heating mantle, a distillation flask, a condenser, a receiving flask,

and a thermometer.

Procedure:

Place a sample of 2-Cyclopentyl-2-propanol and a boiling chip into the distillation flask.
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Assemble the apparatus, ensuring all joints are properly sealed. The thermometer bulb

should be positioned just below the side arm leading to the condenser.

Slowly evacuate the system using the vacuum pump to the desired pressure (e.g., 13 Torr)

as measured by the manometer.

Begin heating the distillation flask gently.

Record the temperature at which the liquid is consistently condensing and dripping into the

receiving flask. This temperature is the boiling point at the recorded pressure.

Determination of Density
The density of a liquid can be accurately determined using a pycnometer or by simply

measuring the mass of a known volume.

Apparatus: A pycnometer (specific gravity bottle) of a known volume, an analytical balance,

and a constant temperature water bath.

Procedure:

Clean and dry the pycnometer and determine its mass.

Fill the pycnometer with the sample liquid, ensuring no air bubbles are present, and place

it in a constant temperature water bath until it reaches thermal equilibrium.

Adjust the volume of the liquid to the pycnometer's calibration mark.

Remove the pycnometer from the bath, wipe it dry, and measure its mass.

The density is calculated by dividing the mass of the liquid (mass of filled pycnometer

minus mass of empty pycnometer) by the known volume of the pycnometer.

Chemical Reactivity and Classification
As a tertiary alcohol, 2-Cyclopentyl-2-propanol exhibits characteristic reactivity that

distinguishes it from primary and secondary alcohols.[1] Specifically, it is resistant to oxidation
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under mild conditions because the carbon atom bearing the hydroxyl group does not have a

hydrogen atom attached.[1]

Structure-Reactivity of a Tertiary Alcohol

2-Cyclopentyl-2-propanol Structure
(Tertiary Alcohol)

Key Structural Feature:
No α-Hydrogen on the

Carbinol Carbon

leads to

Chemical Consequence:
Resistant to Oxidation
by reagents like CrO₃

results in

Observational Result:
Negative Chromic Acid Test
(Solution remains orange)

is confirmed by

Click to download full resolution via product page

Relationship between structure and oxidative stability of 2-Cyclopentyl-2-propanol.

Lucas Test: This test distinguishes between primary, secondary, and tertiary alcohols based

on their reaction rate with a solution of zinc chloride in concentrated HCl (Lucas reagent).[12]

[13]
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Protocol: Add a few drops of 2-Cyclopentyl-2-propanol to the Lucas reagent in a test

tube and shake.

Expected Result: Tertiary alcohols react almost instantaneously to form an insoluble alkyl

chloride, resulting in the immediate appearance of a cloudy mixture or a separate layer.

[12]

Chromic Acid (Jones) Test: This test is used to detect the presence of primary or secondary

alcohols, which are oxidized by chromic acid.[12][13]

Protocol: Dissolve a small amount of 2-Cyclopentyl-2-propanol in acetone and add a few

drops of the Jones reagent (a solution of chromium trioxide in sulfuric acid).

Expected Result: As a tertiary alcohol, 2-Cyclopentyl-2-propanol will not be oxidized.

Therefore, no reaction will be observed, and the solution will retain the orange color of the

Cr⁶⁺ reagent.[12][13] A positive test for a primary or secondary alcohol would be indicated

by a color change to blue-green (due to the formation of Cr³⁺).[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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